Cas no 683232-04-4 (N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide)

• Product name: N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide
• CAS No: 683232-04-4
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 5815530
• PubChem ID: 7157906

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-dioxoisoindolin-4-yl)furan-2-carboxamide
• 2-Furancarboxamide, N-(2,3-dihydro-2-methyl-1,3-dioxo-1H-isoindol-4-yl)-
• SR-01000010367
• SR-01000010367-1
• F1105-0047
• N-(2-methyl-1,3-dioxoisoindol-4-yl)furan-2-carboxamide
• 683232-04-4
• Oprea1_220771
• N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide
• AKOS024602799
• AB00673240-01

• Inchi： 1S/C14H10N2O4/c1-16-13(18)8-4-2-5-9(11(8)14(16)19)15-12(17)10-6-3-7-20-10/h2-7H,1H3,(H,15,17)
• InChI Key： XXQMVDITCZEEPQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=CC2=C1C(=O)N(C)C2=O)=O

Computed Properties

• Exact Mass: 270.06405680g/mol
• Monoisotopic Mass: 270.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide: A Comprehensive Overview

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide (CAS No. 683232-04-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a furan ring and an isoindole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide is defined by its IUPAC name, which accurately describes the arrangement of atoms and functional groups. The compound consists of a furan ring attached to an isoindole core via an amide linkage. The presence of the methyl group at the 2-position of the isoindole ring further modulates its chemical reactivity and biological activity.

Recent studies have highlighted the potential therapeutic applications of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on a key enzyme implicated in inflammatory processes. This finding suggests that N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide could be a promising lead for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide has also shown promise in cancer research. A recent investigation published in Cancer Research demonstrated that this compound selectively targets and inhibits the growth of certain cancer cell lines. The mechanism of action involves the modulation of signaling pathways that are crucial for cell proliferation and survival. These findings open up new avenues for exploring the use of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)furan-2-carboxamide as a potential anticancer agent.

The pharmacokinetic properties of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-y l)furan - 2 - carboxamide have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. Preclinical studies have shown that N-(2-methyl - 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 4 - yl )furan - 2 - carboxamide can effectively penetrate biological membranes and reach target tissues with minimal side effects.

The safety profile of N-(2-methyl - 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 4 - yl )furan - 2 - carboxamide has been evaluated through various toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, N-(2-methyl - 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 4 - yl )furan - 2 - carboxamide (CAS No. 683232 - 04 - 4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanisms of action and therapeutic potential.